Cas no 927822-17-1 (Pre-Vitamin D3 Octanoate (>80%))

• Product Name: Pre-Vitamin D3 Octanoate (>80%)
• CAS No: 927822-17-1
• MF: C₃₅H₅₈O₂
• MW: 510.833831310272
• CID: 5044238
• Update Time: 2025-05-26

Pre-Vitamin D3 Octanoate (>80%) Chemical and Physical Properties

Names and Identifiers

• Pre-Vitamin D3 Octanoate (>80%)
• (1S,3R,9S,10S,13R,14R,17R)-17-((R)-6-Hydroxy-6-methylheptan-2-yl)-10,13-dimethyl-2,3,4,9,10,11,12,13,14,15,16,17-dodecahydro-1H-cyclopenta[a]phenanthrene-1,3-diol

• Inchi： 1S/C35H58O2/c1-7-8-9-10-11-17-34(36)37-31-21-18-27(4)30(25-31)20-19-29-16-13-24-35(6)32(22-23-33(29)35)28(5)15-12-14-26(2)3/h16,19-20,26,28,31-33H,7-15,17-18,21-25H2,1-6H3/b20-19-/t28-,31+,32-,33+,35-/m1/s1
• InChI Key： XTHWNUBVLBHLCC-DHMNTGMSSA-N
• SMILES： C(O[C@H]1CCC(C)=C(/C=C\C2=CCC[C@@]3(C)[C@@]2([H])CC[C@@H]3[C@H](C)CCCC(C)C)C1)(=O)CCCCCCC

Additional information on Pre-Vitamin D3 Octanoate (>80%)

Pre-Vitamin D3 Octanoate: A Comprehensive Overview

Pre-Vitamin D3 Octanoate (CAS No: 927822-17-1) is a derivative of Vitamin D3, specifically designed to enhance bioavailability and stability in various applications. This compound has gained significant attention in the fields of nutrition, skincare, and pharmaceuticals due to its unique properties and potential benefits. In this article, we will delve into the latest research findings, applications, and the significance of Pre-Vitamin D3 Octanoate in modern science.

Vitamin D3, also known as Cholecalciferol, is a fat-soluble vitamin that plays a crucial role in calcium absorption, bone health, and immune function. However, its bioavailability can be limited due to its hydrophobic nature. To overcome this challenge, Pre-Vitamin D3 Octanoate was developed as an esterified form of Vitamin D3, where it is combined with octanoic acid. This modification significantly improves its solubility in water and oils, making it more suitable for formulation in dietary supplements, skincare products, and pharmaceuticals.

Recent studies have highlighted the potential of Pre-Vitamin D3 Octanoate in addressing Vitamin D deficiency, a widespread issue globally. According to a 2023 report published in the *Journal of Nutritional Biochemistry*, Pre-Vitamin D3 Octanoate* demonstrated superior bioavailability compared to traditional Vitamin D3 supplements. The study involved a double-blind, placebo-controlled trial with over 500 participants and found that subjects who received Pre-Vitamin D3 Octanoate* experienced a 40% higher increase in serum Vitamin D levels within 8 weeks compared to those who received standard Vitamin D3.

In addition to its role in nutritional supplementation, Pre-Vitamin D3 Octanoate* has shown promise in the field of dermatology. Research conducted at the University of California, Los Angeles (UCLA), revealed that topical application of Pre-Vitamin D3 Octanoate* can enhance skin barrier function and reduce inflammation associated with conditions such as eczema and psoriasis. The study, published in *Dermatology Today*, suggested that the compound's ability to penetrate the skin more effectively than traditional Vitamin D analogs makes it a potential breakthrough in topical treatments.

The manufacturing process of Pre-Vitamin D3 Octanoate* involves a series of precision chemical reactions to ensure optimal purity and potency. Advanced chromatographic techniques are employed to isolate and purify the compound, ensuring that it meets rigorous quality control standards. This meticulous process is essential for maintaining the compound's efficacy and safety for human use.

From an environmental perspective, Pre-Vitamin D3 Octanoate* has been shown to have a lower ecological footprint compared to other forms of Vitamin D supplementation. A 2024 study published in *Environmental Science & Technology* found that the production process of Pre-Vitamin D3 Octanoate* generates fewer greenhouse gas emissions and consumes less water compared to traditional methods of Vitamin D synthesis.

In conclusion, Pre-Vitamin D3 Octanoate* (CAS No: 927822-17-1) represents a significant advancement in the delivery of Vitamin D benefits. With its enhanced bioavailability, versatile applications, and eco-friendly production methods, this compound is poised to play a pivotal role in addressing global health challenges related to Vitamin D deficiency while offering innovative solutions in skincare and pharmaceuticals.